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Compound of Interest

Compound Name: 1-BOC-4-(tosyloxy)piperidine

Cat. No.: B051092

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-BOC-4-(tosyloxy)piperidine, a key
intermediate in organic synthesis, particularly in the development of pharmaceutical
compounds. The document details its chemical structure, properties, synthesis, and significant
applications.

Chemical Structure and Properties

1-BOC-4-(tosyloxy)piperidine, with the CAS Number 118811-07-7, is a piperidine derivative
containing a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a tosyloxy
group at the 4-position.[1][2] The Boc group provides stability and allows for selective reactions,
while the tosyloxy group serves as an excellent leaving group in nucleophilic substitution
reactions.[1]

SMILES Notation: CC1=CC=C(C=C1)S(=0)(=0)OC2CCN(CC2)C(=0)OC(C)(C)C[1]
Molecular Formula: C17H2sNOsS[1]

The presence of both the Boc protecting group and the tosyloxy leaving group makes this
compound a versatile building block for introducing the piperidine moiety into a wide array of
complex molecules.[1]

Quantitative Data
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The following table summarizes the key quantitative data for 1-BOC-4-(tosyloxy)piperidine:

Property Value Reference
CAS Number 118811-07-7 [1]12]
Molecular Weight 355.45 g/mol [1]
Appearance White crystalline solid [1]

Purity Typically 298% [2]

- Soluble in organic solvents like
Solubility ] [1]
dichloromethane and acetone

Storage Temperature Room Temperature [2][3]

Experimental Protocols: Synthesis

The synthesis of 1-BOC-4-(tosyloxy)piperidine is a multi-step process that can be achieved
through various routes. A common and effective method involves the protection and
subsequent tosylation of 4-hydroxypiperidine.

3.1. Synthesis from 4-Hydroxypiperidine

This protocol involves two main steps: the protection of the piperidine nitrogen with a Boc
group and the tosylation of the hydroxyl group.

Step 1: Boc Protection of 4-Hydroxypiperidine

o Materials: 4-Hydroxypiperidine, di-tert-butyl dicarbonate (Boc20), and a suitable base (e.g.,
triethylamine or sodium hydroxide).

e Procedure: 4-Hydroxypiperidine is dissolved in a suitable solvent, such as a mixture of water
and an organic solvent like dichloromethane. The base is added to the solution. Di-tert-butyl
dicarbonate is then added portion-wise while stirring at room temperature. The reaction
progress is monitored by thin-layer chromatography (TLC). Upon completion, the organic
layer is separated, washed, dried, and concentrated under reduced pressure to yield 1-BOC-
4-hydroxypiperidine.
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Step 2: Tosylation of 1-BOC-4-hydroxypiperidine

e Materials: 1-BOC-4-hydroxypiperidine, p-toluenesulfonyl chloride (TsCl), and a base such as
pyridine or triethylamine.

e Procedure: 1-BOC-4-hydroxypiperidine is dissolved in a dry aprotic solvent like
dichloromethane or pyridine under an inert atmosphere. The solution is cooled in an ice bath,
and p-toluenesulfonyl chloride is added slowly. The reaction mixture is stirred at a low
temperature and then allowed to warm to room temperature. After the reaction is complete,
the mixture is worked up by washing with aqueous solutions to remove the base and any
salts. The organic layer is then dried and concentrated to afford 1-BOC-4-
(tosyloxy)piperidine.

Below is a DOT script for a Graphviz diagram illustrating this synthetic workflow.
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Synthesis of 1-BOC-4-(tosyloxy)piperidine.

Applications in Drug Development

1-BOC-4-(tosyloxy)piperidine is a crucial intermediate in the synthesis of a variety of
pharmaceutical agents. The piperidine scaffold is a common structural motif in many
biologically active molecules. The ability to functionalize the 4-position of the piperidine ring via
nucleophilic substitution of the tosylate group makes this compound highly valuable.

Logical Relationship of Reactivity:

The core utility of 1-BOC-4-(tosyloxy)piperidine in medicinal chemistry stems from a logical
sequence of reactions that allow for the introduction of diverse functionalities.
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General reactivity pathway of 1-BOC-4-(tosyloxy)piperidine.
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This versatility allows for the synthesis of compounds with potential applications as
antipsychotics, analgesics, and anti-inflammatory agents.[1] Furthermore, derivatives of this
intermediate are being investigated for their potential in treating neurodegenerative diseases
and cancer.[1] The strategic use of 1-BOC-4-(tosyloxy)piperidine enables the efficient
construction of complex molecular architectures essential for the discovery and development of
new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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